![molecular formula C16H16FNO4S B4397146 N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-fluorobenzyl)-2-furamide](/img/structure/B4397146.png)
N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-fluorobenzyl)-2-furamide
Overview
Description
N-(1,1-dioxidotetrahydro-3-thienyl)-N-(4-fluorobenzyl)-2-furamide, commonly known as DTTFF, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DTTFF belongs to the class of thieno-furan compounds and is synthesized through a multistep process.
Mechanism of Action
DTTFF exerts its therapeutic effects by interacting with various cellular pathways. It has been found to modulate the expression of genes involved in cell proliferation, apoptosis, and inflammation. DTTFF also interacts with various enzymes and receptors, such as histone deacetylases and cannabinoid receptors, to exert its effects.
Biochemical and physiological effects:
DTTFF has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of histone deacetylases, which play a role in the regulation of gene expression. DTTFF has also been found to modulate the activity of cannabinoid receptors, which are involved in the regulation of pain, appetite, and mood.
Advantages and Limitations for Lab Experiments
DTTFF has several advantages for use in lab experiments. It is easy to synthesize and purify, and it has shown promising results in various scientific research studies. However, DTTFF has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the scientific research of DTTFF. One possible direction is to study its potential use in the treatment of other diseases, such as diabetes and cardiovascular disease. Another direction is to investigate the mechanisms underlying its effects on cellular pathways. Additionally, further studies are needed to determine the optimal dosage and administration of DTTFF for therapeutic use.
Scientific Research Applications
DTTFF has shown promising results in various scientific research studies. It has been studied extensively for its potential use in the treatment of cancer, neurological disorders, and inflammation. In cancer research, DTTFF has been found to inhibit the growth of cancer cells and induce apoptosis. In neurological disorders, DTTFF has shown potential in the treatment of Alzheimer's disease and Parkinson's disease. Additionally, DTTFF has been studied for its anti-inflammatory properties and has shown potential in the treatment of inflammatory bowel disease and rheumatoid arthritis.
properties
IUPAC Name |
N-(1,1-dioxothiolan-3-yl)-N-[(4-fluorophenyl)methyl]furan-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FNO4S/c17-13-5-3-12(4-6-13)10-18(14-7-9-23(20,21)11-14)16(19)15-2-1-8-22-15/h1-6,8,14H,7,9-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFEBVZUYCWNCDW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CC1N(CC2=CC=C(C=C2)F)C(=O)C3=CC=CO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FNO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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